8-Methyl-14-phenyl-3-phenylsulfanyl-14-thioniatetracyclo[7.6.1.02,7.013,16]hexadeca-1,3,5,7,9(16),10,12-heptaene;chloride
8-Methyl-14-phenyl-3-phenylsulfanyl-14-thioniatetracyclo[7.6.1.02,7.013,16]hexadeca-1,3,5,7,9(16),10,12-heptaene;chloride
NSC156529 downregulates AKT1 signaling, efficiently decreasing the proliferation of human cancer cells in vitro, and substantially inhibiting the growth of prostate tumor xenografts in vivo.
Brand Name:
Vulcanchem
CAS No.:
41134-88-7
VCID:
VC0537684
InChI:
InChI=1S/C28H21S2.ClH/c1-19-22-14-8-16-25(29-20-10-4-2-5-11-20)27(22)24-18-30(21-12-6-3-7-13-21)26-17-9-15-23(19)28(24)26;/h2-17H,18H2,1H3;1H/q+1;/p-1
SMILES:
CC1=C2C=CC=C(C2=C3C[S+](C4=CC=CC1=C34)C5=CC=CC=C5)SC6=CC=CC=C6.[Cl-]
Molecular Formula:
C28H21ClS2
Molecular Weight:
457.1 g/mol
8-Methyl-14-phenyl-3-phenylsulfanyl-14-thioniatetracyclo[7.6.1.02,7.013,16]hexadeca-1,3,5,7,9(16),10,12-heptaene;chloride
CAS No.: 41134-88-7
Cat. No.: VC0537684
Molecular Formula: C28H21ClS2
Molecular Weight: 457.1 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
![8-Methyl-14-phenyl-3-phenylsulfanyl-14-thioniatetracyclo[7.6.1.02,7.013,16]hexadeca-1,3,5,7,9(16),10,12-heptaene;chloride - 41134-88-7](/images/no_structure.jpg)
Specification
| Description | NSC156529 downregulates AKT1 signaling, efficiently decreasing the proliferation of human cancer cells in vitro, and substantially inhibiting the growth of prostate tumor xenografts in vivo. |
|---|---|
| CAS No. | 41134-88-7 |
| Molecular Formula | C28H21ClS2 |
| Molecular Weight | 457.1 g/mol |
| IUPAC Name | 8-methyl-14-phenyl-3-phenylsulfanyl-14-thioniatetracyclo[7.6.1.02,7.013,16]hexadeca-1,3,5,7,9(16),10,12-heptaene;chloride |
| Standard InChI | InChI=1S/C28H21S2.ClH/c1-19-22-14-8-16-25(29-20-10-4-2-5-11-20)27(22)24-18-30(21-12-6-3-7-13-21)26-17-9-15-23(19)28(24)26;/h2-17H,18H2,1H3;1H/q+1;/p-1 |
| Standard InChI Key | KLQVNXJBZZWIIV-UHFFFAOYSA-M |
| SMILES | CC1=C2C=CC=C(C2=C3C[S+](C4=CC=CC1=C34)C5=CC=CC=C5)SC6=CC=CC=C6.[Cl-] |
| Canonical SMILES | CC1=C2C=CC=C(C2=C3C[S+](C4=CC=CC1=C34)C5=CC=CC=C5)SC6=CC=CC=C6.[Cl-] |
| Appearance | Solid powder |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator